Cas no 1252125-36-2 (N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide)

• Product Name: N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide
• CAS No: 1252125-36-2
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 6205941
• PubChem ID: 51087725
• Update Time: 2025-10-29

N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034537880
• Z729495198
• 1252125-36-2
• EN300-26679875
• N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C16H18N2O/c17-11-12-18(13-14-7-3-1-4-8-14)16(19)15-9-5-2-6-10-15/h1-5,7-8,15H,6,9-10,12-13H2
• InChI Key： DPBPRSLELIBHHM-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N(CC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.142
• Monoisotopic Mass: 254.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.5

Additional information on N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide

Research Briefing on N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide (CAS: 1252125-36-2) in Chemical Biology and Pharmaceutical Applications

N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide (CAS: 1252125-36-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its unique cyclohexene scaffold and functional groups, has shown promising potential in various therapeutic areas, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing novel insights into its mechanism of action and therapeutic applications.

The synthesis of N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide has been refined in recent years, with several research groups reporting improved yields and purity through optimized reaction conditions. Key advancements include the use of catalytic asymmetric synthesis to produce enantiomerically pure forms of the compound, which has been critical for its biological evaluation. The compound's structural features, including the benzyl and cyanomethyl substituents, have been identified as crucial for its bioactivity, with modifications to these groups leading to significant changes in potency and selectivity.

In terms of biological activity, recent studies have demonstrated that N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide exhibits potent inhibitory effects against several clinically relevant targets. Notably, it has shown promising activity against kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Additionally, the compound has been investigated for its potential in neurodegenerative diseases, where it has demonstrated neuroprotective effects in cellular models. These findings suggest that this molecule could serve as a valuable lead compound for the development of new therapeutics in these areas.

Mechanistic studies have provided insights into how N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide interacts with its biological targets. Structural biology approaches, including X-ray crystallography and molecular docking simulations, have revealed that the compound binds to allosteric sites on target proteins, inducing conformational changes that modulate their activity. This unique mode of action differentiates it from many conventional inhibitors and may contribute to its favorable selectivity profile observed in preclinical studies.

Pharmacokinetic evaluations of N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide have shown generally favorable properties, including good oral bioavailability and reasonable metabolic stability. However, challenges remain in optimizing its distribution profile and reducing potential off-target effects. Current research efforts are focused on developing prodrug strategies and formulation approaches to enhance its therapeutic index and enable clinical translation.

The potential therapeutic applications of N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide are expanding, with recent studies exploring its use in combination therapies and as part of targeted drug delivery systems. Its chemical structure allows for relatively straightforward derivatization, making it an attractive scaffold for medicinal chemistry optimization programs. Several pharmaceutical companies have included this compound in their discovery pipelines, recognizing its potential as a versatile pharmacophore.

In conclusion, N-benzyl-N-(cyanomethyl)cyclohex-3-ene-1-carboxamide (CAS: 1252125-36-2) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activities and manageable pharmacokinetic properties, position it as a valuable tool compound and potential therapeutic agent. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in various disease areas, making it a compound worth monitoring in the coming years.